Cas no 83551-02-4 ((1alpha,4alpha,5alpha,6alpha,11()-13-Chloro-11-hydroxy-3-oxo-10(14)-guaien-12,6-olide)

• Product Name: (1alpha,4alpha,5alpha,6alpha,11()-13-Chloro-11-hydroxy-3-oxo-10(14)-guaien-12,6-olide
• CAS No: 83551-02-4
• MF: C₁₅H₁₉ClO₄
• MW: 298.761964082718
• CID: 2004921
• PubChem ID: 131753015
• Update Time: 2025-04-21

(1alpha,4alpha,5alpha,6alpha,11()-13-Chloro-11-hydroxy-3-oxo-10(14)-guaien-12,6-olide Chemical and Physical Properties

Names and Identifiers

• (1alpha,4alpha,5alpha,6alpha,11()-13-Chloro-11-hydroxy-3-oxo-10(14)-guaien-12,6-olide
• 8-Deoxy-11-hydroxy-13-chlorogrosheimin
• DTXSID501119835
• 3-(chloromethyl)-3-hydroxy-9-methyl-6-methylidene-3a,4,5,6a,7,9,9a,9b-octahydroazuleno[4,5-b]uran-2,8-dione
• CHEBI:183560
• 3-(Chloromethyl)octahydro-3-hydroxy-9-methyl-6-methyleneazuleno[4,5-b]furan-2,8(3H,4H)-dione
• 83551-02-4

• Inchi： 1S/C15H19ClO4/c1-7-3-4-10-13(20-14(18)15(10,19)6-16)12-8(2)11(17)5-9(7)12/h8-10,12-13,19H,1,3-6H2,2H3
• InChI Key： RXUIKPFKVDKIDO-UHFFFAOYSA-N
• SMILES： ClCC1(C(=O)OC2C1CCC(=C)C1CC(C(C)C21)=O)O

Computed Properties

• Exact Mass: 298.0971868g/mol
• Monoisotopic Mass: 298.0971868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives